N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide

• CAS No.: 618427-91-1
• Molecular Formula: C22H25N3O4S2
• Molecular Weight: 459.6 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H25N3O4S2/c1-4-25-21(27)19-14-7-5-6-8-17(14)31-20(19)24-22(25)30-12-18(26)23-15-10-9-13(28-2)11-16(15)29-3/h9-11H,4-8,12H2,1-3H3,(H,23,26)
• InChI Key: JVEKRSJYNYYFAI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=C(C=C(C=C3)OC)OC)SC4=C2CCCC4

Description

N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a thioacetamide derivative featuring a hexahydrobenzo[4,5]thieno[2,3-d]pyrimidinone core. Key structural attributes include:

• A thioether bridge linking the acetamide to the pyrimidinone core, which may influence redox activity or metabolic stability.
• A 3-ethyl-4-oxo-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidine moiety, contributing to conformational rigidity and π-stacking interactions.

Synthesis typically involves alkylation of thiol-containing intermediates with chloroacetamides under basic conditions, as seen in analogous compounds (e.g., 85% yield achieved for similar structures via reflux in ethanol ).

Biological Activity

N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a compound of significant interest due to its potential biological activities. This article reviews the synthesis, biological evaluations, and potential therapeutic applications of this compound based on current research findings.

Chemical Structure and Properties

The chemical formula for N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide is $C_{22}H_{25}N_{3}O_{4}S_{2}$. The structure features a dimethoxyphenyl group and a thieno-pyrimidine moiety linked through a thioacetamide functional group. This unique structure is believed to contribute to its biological activity.

Anticancer Properties

Research indicates that compounds similar to N-(2,4-Dimethoxyphenyl)-2-thioacetamide exhibit promising anticancer properties. For instance:

• Inhibition of Tumor Cell Growth : In vitro studies have demonstrated that related compounds can inhibit the growth of various cancer cell lines. For example, certain derivatives showed moderate antiproliferative activity against the MDA-MB-231 breast cancer cell line under both normoxic and hypoxic conditions. The most effective compounds in these studies had IC50 values significantly lower than conventional chemotherapeutics like doxorubicin and cisplatin .
• Mechanism of Action : The mechanism by which these compounds exert their anticancer effects may involve the inhibition of specific enzymes or pathways associated with cancer cell proliferation. For example, docking studies have suggested interactions with carbonic anhydrase IX (CA IX), a protein often overexpressed in tumors under hypoxic conditions .

Antimicrobial Activity

Preliminary assessments suggest that the compound may also possess antimicrobial properties. While specific data on N-(2,4-Dimethoxyphenyl)-2-thioacetamide is limited in this area, related thienopyrimidine derivatives have shown activity against various bacterial strains .

Synthesis and Evaluation

A systematic synthesis approach has been employed to create derivatives of thienopyrimidine compounds. The synthesis typically involves multi-step reactions starting from readily available precursors followed by functionalization to enhance biological activity.

Table 1: Summary of Biological Activities of Related Compounds

Compound Name	Cell Line Tested	IC50 (μM)	Mechanism of Action
Compound 1	MDA-MB-231	0.03	CA IX inhibition
Compound 2	A549 (Lung cancer)	0.15	Apoptosis induction
Compound 3	HeLa (Cervical cancer)	0.05	Cell cycle arrest

Future Directions

Further investigations are warranted to explore the full spectrum of biological activities associated with N-(2,4-Dimethoxyphenyl)-2-thioacetamide. Focus areas include:

• In Vivo Studies : Transitioning from in vitro findings to in vivo models to assess therapeutic efficacy and safety profiles.
• Mechanistic Studies : Detailed mechanistic studies to elucidate the pathways affected by this compound could provide insights into its potential as a therapeutic agent.
• Structure-Activity Relationship (SAR) : Conducting SAR studies to optimize the chemical structure for enhanced potency and selectivity against target cells.

Scientific Research Applications

Anticancer Properties

Recent studies have highlighted the anticancer potential of thieno[2,3-d]pyrimidine derivatives. The compound under discussion has shown promising results in inhibiting tumor growth and inducing apoptosis in various cancer cell lines. For example:

• Case Study : Research published in ResearchGate indicates that derivatives containing thieno[2,3-d]pyrimidine structures exhibit significant cytotoxicity against melanoma cells. The study demonstrated that these compounds can effectively reduce cell viability and promote programmed cell death in vitro .

Antimicrobial Activity

Thieno[2,3-d]pyrimidine derivatives have also been investigated for their antimicrobial properties. The sulfur-containing moieties in compounds like N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide are known to enhance antibacterial activity:

• Research Findings : A study indicated that similar sulfur-containing compounds exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests potential applications in developing new antibiotics .

Synthesis and Preparation

The synthesis of N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide involves several steps that ensure high yield and purity:

• Reagents : The synthesis typically utilizes starting materials such as 3-(ethyl)-4-oxo compounds and 2-(dimethoxyphenyl) acetyl derivatives.
• Methodology : The preparation method includes reacting the aforementioned reagents under controlled conditions to facilitate the formation of the desired thieno[2,3-d]pyrimidine structure.

Neurological Disorders

Emerging research suggests that compounds similar to N-(2,4-Dimethoxyphenyl)-2-((3-ethyl-4-oxo-thieno[2,3-d]pyrimidin)thio)acetamide may exhibit neuroprotective effects. Their ability to modulate neurotransmitter systems could make them candidates for treating disorders such as Alzheimer's disease .

Anti-inflammatory Effects

The anti-inflammatory potential of thieno[2,3-d]pyrimidines has been documented in various studies. These compounds may inhibit pro-inflammatory cytokines and pathways involved in chronic inflammation .

Summary Table of Applications

Application Area	Description	References
Anticancer	Induces apoptosis in melanoma cells; reduces cell viability
Antimicrobial	Broad-spectrum activity against bacteria
Neurological Disorders	Potential neuroprotective effects; modulation of neurotransmitters
Anti-inflammatory	Inhibition of pro-inflammatory cytokines

Comparison with Similar Compounds

Substituent Variations on the Aryl Group

Variations in the aryl substituent significantly alter physicochemical and biological properties:

Compound ID/Name	Aryl Substituent	Core Structure	Key Features
Target Compound	2,4-Dimethoxyphenyl	Hexahydrobenzo[4,5]thieno[2,3-d]pyrimidinone	Enhanced lipophilicity; potential for hydrogen bonding via methoxy groups.
618427-68-2: N-(p-Tolyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-thieno[2,3-d]pyrimidin-2-yl)thio)acetamide	p-Tolyl	Thieno[2,3-d]pyrimidinone	Reduced steric bulk; increased metabolic susceptibility.
476485-64-0: N-(2-Isopropylphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide	4-Methoxyphenyl	Hexahydrobenzo[4,5]thieno[2,3-d]pyrimidinone	Moderate lipophilicity; improved solubility vs. dimethoxy analogs.
577962-34-6: N-(2,4-Difluorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-thieno[2,3-d]pyrimidin-2-yl)thio)acetamide	2,4-Difluorophenyl	Thieno[2,3-d]pyrimidinone	Enhanced electron-withdrawing effects; potential for CNS activity.

Key Trends :

• Methoxy Groups: The 2,4-dimethoxyphenyl group in the target compound improves membrane permeability compared to non-polar substituents (e.g., p-tolyl) but may reduce aqueous solubility .
• Fluorine Substituents : 2,4-Difluorophenyl analogs (e.g., 577962-34-6) exhibit higher metabolic stability due to fluorine’s electronegativity .

Core Structure Modifications

The hexahydrobenzo[4,5]thieno[2,3-d]pyrimidinone core in the target compound differs from simpler thieno[2,3-d]pyrimidinones in analogs like 618427-68-2:

• Hydrogen-Bonding Capacity: The 4-oxo group in the pyrimidinone core facilitates interactions with enzymes (e.g., kinase inhibitors) .